1-{[4-({4-[(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)methyl]phenyl}methyl)phenyl]methyl}-2,3-dihydro-1H-indole-2,3-dione

• Molecular Formula: C31H22N2O4
• Molecular Weight: 486.5 g/mol
• IUPAC Name: 1-[[4-[[4-[(2,3-dioxoindol-1-yl)methyl]phenyl]methyl]phenyl]methyl]indole-2,3-dione
• InChI: InChI=1S/C31H22N2O4/c34-28-24-5-1-3-7-26(24)32(30(28)36)18-22-13-9-20(10-14-22)17-21-11-15-23(16-12-21)19-33-27-8-4-2-6-25(27)29(35)31(33)37/h1-16H,17-19H2
• InChI Key: OGTUYARYUMRJAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=O)N2CC3=CC=C(C=C3)CC4=CC=C(C=C4)CN5C6=CC=CC=C6C(=O)C5=O

Description

CHEMBL222752 is a bioactive molecule cataloged in the ChEMBL database, which is a manually curated database of bioactive molecules with drug-like properties

Preparation Methods

The synthetic routes and reaction conditions for CHEMBL222752 are not explicitly detailed in the available literature. general methods for synthesizing bioactive molecules often involve multi-step organic synthesis, including the use of various reagents and catalysts under controlled conditions. Industrial production methods typically scale up these processes, ensuring consistency and purity of the final product.

Chemical Reactions Analysis

CHEMBL222752, like many bioactive compounds, can undergo various types of chemical reactions. These include:

Oxidation: This reaction involves the loss of electrons and can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the gain of electrons and can be facilitated by reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

Addition: This reaction involves the addition of atoms or groups of atoms to a molecule, often facilitated by catalysts such as palladium or platinum.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

CHEMBL222752 has a wide range of scientific research applications:

Chemistry: It is used as a tool compound to study various chemical reactions and mechanisms.

Biology: It is used to investigate biological pathways and interactions at the molecular level.

Medicine: It has potential therapeutic applications, including drug development and disease treatment.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of CHEMBL222752 involves its interaction with specific molecular targets and pathways. These interactions can modulate biological processes, leading to various effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

CHEMBL222752 can be compared with other bioactive molecules cataloged in the ChEMBL database. Similar compounds include those with similar chemical structures or bioactivity profiles. The uniqueness of CHEMBL222752 lies in its specific interactions and effects, which may differ from those of other compounds.